Methyl 5-chlorosulfonyl-3-methylpyridine-2-carboxylate
Overview
Description
“Methyl 5-chlorosulfonyl-3-methylpyridine-2-carboxylate” is a chemical compound with the CAS Number: 2248339-67-3 . It has a molecular weight of 249.67 . The IUPAC name for this compound is methyl 5- (chlorosulfonyl)-3-methylpicolinate .
Molecular Structure Analysis
The InChI code for “Methyl 5-chlorosulfonyl-3-methylpyridine-2-carboxylate” is 1S/C8H8ClNO4S/c1-5-3-6 (15 (9,12)13)4-10-7 (5)8 (11)14-2/h3-4H,1-2H3 . This code represents the molecular structure of the compound.Scientific Research Applications
Synthesis and Chemical Properties
Preparation of Substituted Pyridines
Methyl 5-chlorosulfonyl-3-methylpyridine-2-carboxylate is used in the preparation of substituted pyridines through regiocontrolled [4 + 2] cycloadditions of oximinosulfonates, contributing to the advancement of pyridine chemistry (Danheiser, Renslo, Amos, & Wright, 2003).
Pharmaceutical and Herbicide Production
This compound serves as an intermediate in the manufacturing of pharmaceuticals and herbicides. It highlights the critical role of acetic acid as a solvent in its production process, emphasizing the importance of solvent recovery and reuse in chemical synthesis (Wang Tian-gui, 2006).
Synthesis of Chlorosulfonyl Derivatives
It is involved in the one-pot synthesis of derivatives such as methyl 6-chlorosulfonyl-3-methyl-1,2-benzoxathiin-8-carboxylate 2,2- dioxide, showcasing its versatility in chemical transformations (Qaisi, El-Abadelah, & Voelter, 2004).
Role in the Synthesis of Organic Compounds
It plays a significant role in the synthesis of various organic compounds, including imines, which have broad applications in herbicides, fungicides, and pharmaceuticals (Gangadasu, Raju, & Rao, 2002).
Chemical Modification for DNA Research
This compound is instrumental in chemical modification-assisted bisulfite sequencing (CAB-Seq) for detecting 5-carboxylcytosine in DNA. This application is pivotal in understanding DNA demethylation and epigenetic modifications (Lu et al., 2013).
Synthesis of Disubstituted and Spiranic Derivatives
It facilitates the synthesis of disubstituted and spiranic methyl 4-amino-2,2-dioxo-2,5-dihydro-1,2λ6-oxathiole-3-carboxylates, highlighting its utility in creating complex organic structures (Dobrydnev, Vashchenko, & Volovenko, 2018).
Applications in Hydration Product Studies
The compound's derivatives are studied for their role in the formation of hydration products of complex acids, contributing to the field of organic and pharmaceutical chemistry (Waddell, Hulse, & Cole, 2011).
Safety and Hazards
properties
IUPAC Name |
methyl 5-chlorosulfonyl-3-methylpyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO4S/c1-5-3-6(15(9,12)13)4-10-7(5)8(11)14-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPAYAGPHUGQOSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1C(=O)OC)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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